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Cat. No.: B8101268

Get Quote

Abstract & Introduction
Ac-YVAD-CHO (Acetyl-Tyr-Val-Ala-Asp-aldehyde) is a potent, reversible inhibitor of Caspase-1

(Interleukin-1

Converting Enzyme, ICE).[1][2] It is a critical tool in inflammasome research, specifically for
dissecting the pyroptosis pathway and IL-1

maturation.

However, the chemical moiety that grants its potency—the C-terminal aldehyde (-CHO)—is

inherently unstable. Aldehydes are prone to oxidation (forming inactive carboxylic acids) and

hemiacetal formation (in the presence of alcohols). Furthermore, the peptide backbone is

susceptible to hydrolysis and aggregation in aqueous environments.

This guide provides a rigorous, field-proven protocol for reconstituting, storing, and utilizing Ac-

YVAD-CHO to ensure maximum experimental reproducibility.

Chemical Foundation & Solubility Mechanics
Understanding the molecule is the first step to preserving it.
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Property Specification

Sequence Ac-Tyr-Val-Ala-Asp-CHO

Molecular Weight ~492.5 g/mol

Primary Solubility
DMSO (

10 mg/mL), DMF, Ethanol

Aqueous Solubility
Poor/Unstable (Soluble but prone to

gelling/precipitation)

Critical Vulnerability
Hygroscopy: Water absorption leads to

aldehyde hydration and oxidation.

The "Anhydrous" Imperative
Water is the enemy of long-term Ac-YVAD-CHO storage.

Oxidation:

(The carboxylic acid form does not inhibit Caspase-1 effectively).

Hydration: In water, aldehydes form gem-diols (

), shifting the equilibrium away from the reactive pharmacophore.

Expert Insight: Always use Anhydrous DMSO (Dimethyl Sulfoxide) for stock solutions. Avoid

ethanol for long-term storage, as aldehydes can react with alcohols to form hemiacetals,

complicating kinetic measurements.

Protocol: Reconstitution & Stock Preparation
Objective: Create a high-concentration Master Stock (10 mM) while minimizing moisture

exposure.

Materials Required[1][3][4][5][6][7][8][9][10]
Lyophilized Ac-YVAD-CHO (stored at -20°C).[3][4]
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Anhydrous DMSO (Grade:

99.9%, stored over molecular sieves).

Argon or Nitrogen gas (optional but recommended).

Amber microcentrifuge tubes (0.5 mL).

Step-by-Step Methodology
Thermal Equilibration (Critical): Remove the lyophilized vial from the freezer. Do not open it.

Allow it to equilibrate to room temperature for at least 20–30 minutes.

Causality: Opening a cold vial introduces atmospheric moisture, which instantly

condenses on the hygroscopic peptide powder.

Calculated Dissolution: Calculate the volume of DMSO required for a 10 mM stock.

Example: For 1 mg of peptide, add ~203

L of DMSO.

Solubilization: Add the calculated volume of Anhydrous DMSO. Vortex moderately for 30

seconds.

Visual Check: The solution must be crystal clear. If particles remain, sonicate briefly (5–10

seconds) in a water bath.

Aliquoting (The "Single-Shot" Rule): Never store the bulk stock. Aliquot the solution into

volumes suitable for a single experiment (e.g., 5–10

L aliquots).

Why: Repeated freeze-thaw cycles cause micro-precipitation and aldehyde oxidation.

Inert Gas Overlay (Best Practice): If available, gently blow a stream of Argon or Nitrogen into

the headspace of each tube before capping. This displaces oxygen and moisture.

Storage & Stability Guidelines
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Once reconstituted, the stability clock starts ticking. Adhere to these strict limits.

State Temperature Shelf Life Condition

Lyophilized Powder -20°C 1–2 Years
Desiccated, protected

from light.[5]

DMSO Stock (10 mM) -80°C 6 Months
Sealed, minimal

headspace.

DMSO Stock (10 mM) -20°C 1 Month
Acceptable for short-

term use.

Aqueous Dilution +4°C / RT < 4 Hours

Unstable. Prepare

immediately before

use.

Workflow Visualization
The following diagram illustrates the critical path for handling Ac-YVAD-CHO to prevent

degradation.
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Caption: Critical workflow for Ac-YVAD-CHO to prevent hydrolysis and oxidation.

Experimental Usage & Troubleshooting
Dilution Strategy (The "Crash Out" Risk)
When adding the DMSO stock to an aqueous buffer (PBS, Cell Media), the hydrophobic

peptide may precipitate ("crash out") if the concentration is too high or the mixing is too rapid.

Maximum Aqueous Concentration: Do not exceed 100

M in aqueous buffer without testing solubility.
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Mixing: Add the DMSO stock dropwise to the vortexing buffer. Do not add buffer to the

DMSO stock.

The DMSO Control Artifact
Warning: High concentrations of DMSO (>1%) can induce cytotoxicity or, paradoxically, activate

Caspase-1 via membrane stress/potassium efflux [1].

Requirement: Ensure final DMSO concentration in the cell assay is < 0.1%.

Control: Always run a "Vehicle Control" (Media + 0.1% DMSO) alongside your inhibitor

treated cells.

Mechanism of Action
Ac-YVAD-CHO acts as a substrate mimic. The tetrapeptide sequence (YVAD) fits the Caspase-

1 catalytic pocket, and the aldehyde group forms a reversible thiohemiacetal bond with the

active site Cysteine (Cys285).
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Caption: Ac-YVAD-CHO competitively binds the active site of Caspase-1, preventing IL-1

maturation.
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seminal paper defining the specific inhibition of ICE (Caspase-1) by the YVAD sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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